Cas no 1186049-67-1 (5-Chloro-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Chloro-1H-pyrazole-4-carboxylic acid
• CAS No: 1186049-67-1
• MF: C₄H₃ClN₂O₂
• MW: 146.531819581985
• CID: 95171
• PubChem ID: 22245191
• Update Time: 2025-04-18

5-Chloro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-pyrazole-4-carboxylic acid
• 5-chloro-4-pyrazole carboxylic acid
• 134589-59-6
• AOFKZNFCUHQSLA-UHFFFAOYSA-N
• SCHEMBL14399039
• AT34386
• 5-chloro-1H-pyrazole-4-carboxylicacid
• EN300-2967454
• CS-0134556
• AMY11916
• AKOS006388080
• AKOS015902106
• SCHEMBL4720157
• 1186049-67-1
• AMY11965
• DS-17776
• FT-0708140
• FT-0742109
• MFCD18207308
• 3-Chloro-1H-pyrazole-4-carboxylic acid
• DA-16800
• DB-061336

• MDL： MFCD18207308
• Inchi： 1S/C4H3ClN2O2/c5-3-2(4(8)9)1-6-7-3/h1H,(H,6,7)(H,8,9)
• InChI Key： AOFKZNFCUHQSLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1

Computed Properties

• Exact Mass: 145.9883050g/mol
• Monoisotopic Mass: 145.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

5-Chloro-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD221530)    (BD00812971)